2-chloro-6-fluoro-N-(2-phenylethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C15H13ClFNO/c16-12-7-4-8-13(17)14(12)15(19)18-10-9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,19)
• InChI Key: MIURRLIWDWWICH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C15H13ClFNO
• Molecular Weight: 277.72 g/mol

Description

2-chloro-6-fluoro-N-(2-phenylethyl)benzamide is a compound that belongs to the benzamide family of chemicals. It is a synthetic compound that has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-chloro-6-fluoro-N-(2-phenylethyl)benzamide is not fully understood. However, it has been proposed that it works by inhibiting the activity of certain enzymes that are involved in cell growth and division. This inhibition leads to a decrease in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes that are involved in cell growth and division, including cyclin-dependent kinases. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-6-fluoro-N-(2-phenylethyl)benzamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. This makes it a potentially useful compound for studying the mechanisms of cancer growth and developing new cancer treatments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 2-chloro-6-fluoro-N-(2-phenylethyl)benzamide. One area of research could focus on further elucidating the compound's mechanism of action. This could involve studying its effects on specific enzymes and pathways involved in cancer growth. Another area of research could focus on developing more effective synthesis methods for the compound, which could improve its yield and make it more accessible for use in lab experiments. Additionally, further research could be done to explore the compound's potential therapeutic applications in other diseases besides cancer, such as inflammatory bowel disease.

Synthesis Methods

The synthesis of 2-chloro-6-fluoro-N-(2-phenylethyl)benzamide involves a multi-step process that begins with the reaction of 2-chloro-6-fluoroaniline with 2-bromoethylbenzene. The resulting product is then subjected to a reaction with sodium hydride and N,N-dimethylformamide to yield the final product. The yield of this synthesis method is approximately 60%.

Scientific Research Applications

2-chloro-6-fluoro-N-(2-phenylethyl)benzamide has been used in scientific research for its potential therapeutic properties. It has been studied for its ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have potential as a treatment for inflammatory bowel disease.